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Compound of Interest

Compound Name: 2-Methoxy-5-methylnicotinic acid

Cat. No.: B571803

CAS Number: 1227594-72-0[1]

This technical guide provides an overview of 2-Methoxy-5-methylnicotinic acid, a
pyridinecarboxylic acid derivative. Due to the limited availability of published research on this
specific compound, this document summarizes its fundamental properties and provides context
based on related nicotinic acid derivatives.

Compound Identification and Properties

2-Methoxy-5-methylnicotinic acid is a chemical compound with the systematic name 2-
methoxy-5-methylpyridine-3-carboxylic acid. It belongs to the class of nicotinic acids, which are
derivatives of pyridine with a carboxylic acid group at the 3-position. The structure is further
characterized by a methoxy group at the 2-position and a methyl group at the 5-position of the
pyridine ring. These functional groups are key to its chemical reactivity and potential utility as a
building block in organic synthesis.[2]
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Property Value Source
CAS Number 1227594-72-0 [1]
Molecular Formula CsHoNOs3 [2]
Molecular Weight 167.16 g/mol [2]

) 2-methoxy-5-methylpyridine-3-
Systematic Name ) ) [2]
carboxylic acid

2-Methoxy-5-methyl-3-
Synonyms o _ _ N/A
pyridinecarboxylic acid

Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis of 2-Methoxy-5-methylnicotinic acid are not
readily available in peer-reviewed literature. However, it is positioned as a versatile
intermediate or building block in organic and medicinal chemistry. The presence of carboxylic
acid, methoxy, and methyl functional groups on the pyridine scaffold allows for various
chemical modifications to create more complex molecules.[2]

To provide a relevant example of the synthetic chemistry involved with similar structures, the
following section details a protocol for a related compound, 5-Methylnicotinic acid.

Example Experimental Protocol: Synthesis of 5-
Methylnicotinic Acid

This protocol describes the synthesis of 5-Methylnicotinic acid from 3,5-dimethylpyridine.

Materials:

3,5-dimethylpyridine (3,5-Lutidine)

Potassium permanganate (KMnOa)

Water

Concentrated hydrochloric acid (HCI)

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://store.apolloscientific.co.uk/product/2-methoxy-5-methylnicotinic-acid
https://www.benchchem.com/product/B571803
https://www.benchchem.com/product/B571803
https://www.benchchem.com/product/B571803
https://www.benchchem.com/product/b571803?utm_src=pdf-body
https://www.benchchem.com/product/B571803
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b571803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Ethanol
Procedure:

 In a suitable reaction vessel, add 120 kg of 3,5-dimethylpyridine to 1200 L of water with
stirring.

o While maintaining the temperature between 25-35°C, add 300 kg of potassium
permanganate over 4.5 hours.

 Allow the reaction to proceed at 30°C for 16 hours.

« Filter the by-product, manganese dioxide, from the reaction mixture.

o Adjust the pH of the filtrate to 0.5 using concentrated hydrochloric acid.
« Filter the resulting by-product, 3,5-pyridinedicarboxylic acid.

o Adjust the pH of the remaining filtrate to 3.0 with concentrated hydrochloric acid to
precipitate the crude product.

o Collect the crude product by centrifugation.

» For purification, dissolve the crude product in ethanol at 80°C, perform a hot filtration, and
then cool the filtrate to 0-5°C with stirring for 2 hours to induce crystallization.

» Collect the purified product by centrifugation and dry at 65°C for 8.5 hours.

This process yields 5-Methylnicotinic acid with a purity of 99.5%.[3]
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Synthesis Workflow: 5-Methylnicotinic Acid
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Synthesis workflow for a related nicotinic acid derivative.
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Biological Activity and Applications

There is a lack of specific data on the biological activity of 2-Methoxy-5-methylnicotinic acid
in the public domain. However, nicotinic acid derivatives are of significant interest in medicinal
chemistry due to their presence in various biologically active compounds. Research on related
nicotinic acid derivatives has indicated potential antimicrobial, anti-inflammatory, and anticancer
effects.[2][4] For instance, some derivatives are investigated as enzyme inhibitors, such as for
dihydroorotate dehydrogenase (DHODH), a target for immunosuppressive and anti-proliferative
drugs.[2]

Given its structure, 2-Methoxy-5-methylnicotinic acid serves as a valuable building block for
synthesizing novel compounds with potential therapeutic properties.[2]

Signaling Pathways
Due to the absence of research on the biological effects of 2-Methoxy-5-methylnicotinic acid,

there are no established signaling pathways associated with this compound.

The following diagram illustrates a hypothetical logical relationship for the application of this
compound in drug discovery, based on the general role of nicotinic acid derivatives.
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Hypothetical Drug Discovery Application
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Hypothetical workflow for drug discovery using the subject compound.

Conclusion

2-Methoxy-5-methylnicotinic acid (CAS: 1227594-72-0) is a chemical intermediate with
potential applications in synthetic and medicinal chemistry. While in-depth technical data,
including biological activity and specific experimental protocols, are not widely available, its
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structural features suggest its utility as a building block for the synthesis of more complex
molecules. Further research is required to elucidate its specific properties and potential
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

e 2. 2-Methoxy-5-methylnicotinic Acid|Research Chemical [benchchem.com]
e 3. 5-Methylnicotinic acid synthesis - chemicalbook [chemicalbook.com]

e 4. mdpi.com [mdpi.com]

« To cite this document: BenchChem. [Technical Guide: 2-Methoxy-5-methylnicotinic Acid].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b571803#2-methoxy-5-methylnicotinic-acid-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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